4-(4-Cyclohexylphenyl)-4-oxobutanoic acid

• CAS No.: 35288-13-2
• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: 4-(4-cyclohexylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C16H20O3/c17-15(10-11-16(18)19)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h6-9,12H,1-5,10-11H2,(H,18,19)
• InChI Key: QFDYKCAHHQKPSB-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)C(=O)CCC(=O)O

Description

4-(4-Cyclohexylphenyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(4-cyclohexylbenzoyl)propionate (19.6 g) in methanol (150 ml), 2N KOH (102 ml) was added, followed by stirring at room temperature for 1.5 hours. The reaction mixture was poured into water (200 ml), acidified with concentrated hydrochloric acid, and extracted with ethyl acetate. The ethyl acetate layer was washed with water and dried (MgSO4), after which the solvent was evaporated off, to yield 3-(4-cyclohexylbenzoyl)propionic acid (10.8 g, 61%), which was then recrystallized from isopropyl ether to yield colorless prisms having a melting point of 140°-141° C.